Cas no 5860-35-5 (2-Butene-1,1-diol,1,1-diacetate)

• Product Name: 2-Butene-1,1-diol,1,1-diacetate
• CAS No: 5860-35-5
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 374536
• PubChem ID: 5355874
• Update Time: 2025-04-19

2-Butene-1,1-diol,1,1-diacetate Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1,1-diol,1,1-diacetate
• 1-acetyloxybut-2-enyl acetate
• 2-butene-1,1-diyl diacetate
• 1,1-diacetoxy-1-propenyl methane
• 1,1-Diacetoxy-2-butene
• 1,1-Diacetoxy-but-2-en
• 1,1-diacetoxy-but-2-ene
• 2-Butenal diacetyl acetal
• 2-butene-1,1-diacetate
• 2-Butene-1,1-diol diacetate
• 2-butenylidene diacetate
• Ai3-16641
• Bisacetic acid 2-butenylidene ester
• Diacetic acid 2-butenylidene ester
• Einecs 227-505-0
• 5860-35-5
• SCHEMBL2778945
• NSC 46578
• trans-1,1-Diacetoxy-2-butene
• SCHEMBL1326711
• AKOS024342555
• NSC46578
• 2-Butene-1,1-diol, diacetate
• [(E)-1-acetyloxybut-2-enyl] acetate
• NSC-46578

• Inchi： 1S/C8H12O4/c1-4-5-8(11-6(2)9)12-7(3)10/h4-5,8H,1-3H3/b5-4+
• InChI Key： YSKRCULMSHXOLA-SNAWJCMRSA-N
• SMILES： O(C(C)=O)C(/C=C/C)OC(C)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6